Cas no 2229654-62-8 (tert-butyl N-4-(3-aminoprop-1-en-1-yl)-3-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(3-aminoprop-1-en-1-yl)-3-hydroxyphenylcarbamate
• CAS No: 2229654-62-8
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5894564
• PubChem ID: 165976310
• Update Time: 2025-05-25

tert-butyl N-4-(3-aminoprop-1-en-1-yl)-3-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-aminoprop-1-en-1-yl)-3-hydroxyphenylcarbamate
• EN300-1904011
• 2229654-62-8
• tert-butyl N-[4-(3-aminoprop-1-en-1-yl)-3-hydroxyphenyl]carbamate

• Inchi： 1S/C14H20N2O3/c1-14(2,3)19-13(18)16-11-7-6-10(5-4-8-15)12(17)9-11/h4-7,9,17H,8,15H2,1-3H3,(H,16,18)/b5-4+
• InChI Key： ORLQHVQRYHDLHB-SNAWJCMRSA-N
• SMILES： O(C(NC1C=CC(/C=C/CN)=C(C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(3-aminoprop-1-en-1-yl)-3-hydroxyphenylcarbamate

Comprehensive Overview of tert-butyl N-4-(3-aminoprop-1-en-1-yl)-3-hydroxyphenylcarbamate (CAS No. 2229654-62-8)

The compound tert-butyl N-4-(3-aminoprop-1-en-1-yl)-3-hydroxyphenylcarbamate (CAS No. 2229654-62-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 3-aminopropenyl side chain, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

One of the key reasons for the growing interest in tert-butyl N-4-(3-aminoprop-1-en-1-yl)-3-hydroxyphenylcarbamate is its role as a building block for small-molecule inhibitors. With the rise of personalized medicine and targeted therapies, compounds like this are increasingly sought after for their ability to modulate specific biological processes. For instance, its 3-hydroxyphenyl moiety is often explored for its antioxidant properties, which align with current trends in anti-aging and neuroprotective research. These topics are highly searched in scientific databases and AI-driven platforms, reflecting their relevance in modern healthcare.

From a synthetic chemistry perspective, the tert-butyl group in this compound enhances its stability, making it suitable for multi-step organic synthesis. This attribute is critical for researchers working on high-throughput screening and combinatorial chemistry, where compound stability is paramount. Additionally, the aminopropenyl side chain offers versatility for further functionalization, enabling the creation of derivatives with tailored properties. Such features are frequently discussed in forums and publications focused on medicinal chemistry optimization.

The compound’s CAS number, 2229654-62-8, serves as a unique identifier in regulatory and commercial contexts, ensuring precise tracking in chemical databases and supply chains. This is particularly important for laboratories and industries that prioritize quality control and traceability. Given the increasing demand for high-purity intermediates, suppliers often highlight CAS numbers to meet the stringent requirements of academic and industrial buyers.

In the context of green chemistry, tert-butyl N-4-(3-aminoprop-1-en-1-yl)-3-hydroxyphenylcarbamate is also being evaluated for its environmental impact. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption, a topic that resonates with global efforts to reduce the carbon footprint of chemical manufacturing. This aligns with popular search queries related to eco-friendly synthesis and green solvents, which are trending in both academic and industrial circles.

Another area of interest is the compound’s potential in proteomics and bioconjugation. Its reactive groups make it a candidate for labeling biomolecules, a technique widely used in diagnostics and therapeutic monitoring. As the field of precision medicine expands, the demand for such versatile chemical tools is expected to grow, further driving research into this compound.

In summary, tert-butyl N-4-(3-aminoprop-1-en-1-yl)-3-hydroxyphenylcarbamate (CAS No. 2229654-62-8) is a multifaceted compound with broad applications in drug development, biochemical research, and sustainable chemistry. Its structural features and functional groups make it a valuable asset for scientists exploring innovative therapeutics and green synthesis methods. As research continues to uncover its potential, this compound is likely to remain a focal point in both academic and industrial settings.